4-(4-Ethylphenoxy)-3-(trifluoromethyl)aniline

• IUPAC Name: 4-(4-ethylphenoxy)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H14F3NO/c1-2-10-3-6-12(7-4-10)20-14-8-5-11(19)9-13(14)15(16,17)18/h3-9H,2,19H2,1H3
• InChI Key: OTZFHTFJZBULTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=C(C=C(C=C2)N)C(F)(F)F
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

4-(4-Ethylphenoxy)-3-(trifluoromethyl)aniline is an organic compound with a variety of applications in scientific research. This compound is often used in organic synthesis, as a starting material for the production of other organic compounds, and as a reagent in various biochemical and physiological experiments.

Scientific Research Applications

The incorporation of a hydroxy group at the para position of N-arylamides, using phenyliodine(III) bis(trifluoroacetate) (PIFA), demonstrates a method for functionalizing anilides. This process is influenced by the nature of the acyl and phenyl groups, leading to the formation of acetyldiarylamines or phenols through selective group transfer and hydrolysis (Itoh et al., 2002).

Trifluoroacetylation of Anilines

A novel and selective catalytic process for the trifluoroacetylation of anilines, utilizing ethyl trifluoroacetate and 4-dimethylaminopyridine, has been developed. This method extends to anilines with various functional groups, achieving high yields under optimized conditions (Prashad et al., 2000).

Quinolinone Synthesis

A "watering protocol" enhances the condensation of anilines with Et 4,4,4-trifluoroacetoacetate, favoring the formation of 4,4,4-trifluoro-3-oxobutaneanilides, precursors to 4-(trifluoromethyl)-2-quinolinones. This method minimizes side reactions and yields valuable intermediates for further chemical transformations (Marull et al., 2004).

Material Science and Polymer Chemistry

Electro-Optic Polymers

The Ullmann coupling of 4-iodophenol with 4-nitrophenylazo aniline, followed by deprotection, yields novel azo bisphenols. These bisphenols, when co-condensed with phosgene and 9,9′-bis(4-hydroxyphenyl)fluorene, form high molecular weight polycarbonates with significant thermal stability and electro-optic properties, demonstrating potential for high-temperature electro-optic applications (Suresh et al., 2003).

Environmental Applications

Catalytic Oxidation for Pollution Removal

Fe(3)O(4) magnetic nanoparticles (MNPs) show efficacy in removing phenol and aniline from aqueous solutions through catalytic oxidation with H(2)O(2). This method offers advantages in terms of reusability, stability, and efficiency in degrading various phenolic and aniline compounds, presenting a promising approach for water purification and environmental remediation (Zhang et al., 2009).